Cas no 1021216-38-5 (5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide
• CAS No: 1021216-38-5
• Molecular Formula: C₁₂H₁₂ClN₅O₃S₂
• Molecular Weight: 373.838377952576
• CID: 6483526
• PubChem ID: 25888990

5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide Properties

Names and Identifiers

• 5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide
• 5-chloro-N-[2-[(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]thiophene-2-sulfonamide
• 5-chloro-N-(2-((3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)thiophene-2-sulfonamide
• AKOS024499112
• VU0636497-1
• F5122-1105
• 1021216-38-5

• InChIKey： OTYGEIQTNAFQEA-UHFFFAOYSA-N
• Inchi： 1S/C12H12ClN5O3S2/c1-8-15-16-10-3-4-11(17-18(8)10)21-7-6-14-23(19,20)12-5-2-9(13)22-12/h2-5,14H,6-7H2,1H3
• SMILES： ClC1=CC=C(S1)S(NCCOC1C=CC2=NN=C(C)N2N=1)(=O)=O

Computed Properties

• Exact Mass: 373.0070093g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 373.0070093g/mol
• Heavy Atom Count: 23
• Complexity: 505
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines